Cas no 55162-33-9 (4,5,7-Trichloro-2-methylbenzofuran)

• Product Name: 4,5,7-Trichloro-2-methylbenzofuran
• CAS No: 55162-33-9
• MF: C₉H₅Cl₃O
• MW: 235.494399785995
• CID: 2187029
• PubChem ID: 616497
• Update Time: 2025-04-21

4,5,7-Trichloro-2-methylbenzofuran Chemical and Physical Properties

Names and Identifiers

• 4,5,7-Trichloro-2-methylbenzofuran
• DB-305234
• Benzofuran, 4,5,7-trichloro-2-methyl-
• 55162-33-9
• 4,5,7-Trichloro-2-methyl-1-benzofuran #
• AIOKGOWHQVWCES-UHFFFAOYSA-N

• Inchi： 1S/C9H5Cl3O/c1-4-2-5-8(12)6(10)3-7(11)9(5)13-4/h2-3H,1H3
• InChI Key： AIOKGOWHQVWCES-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C2=C1C=C(C)O2)Cl)Cl

Computed Properties

• Exact Mass: 233.940598Da
• Monoisotopic Mass: 233.940598Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 13.1Ų